Cas no 142415-65-4 (1H-1,2,4-Triazole-3-carboxylicacid, 1-amino-)

• Product Name: 1H-1,2,4-Triazole-3-carboxylicacid, 1-amino-
• CAS No: 142415-65-4
• MF: C₃H₄N₄O₂
• MW: 128.08945941925
• CID: 101101
• PubChem ID: 19980654
• Update Time: 2025-04-18

1H-1,2,4-Triazole-3-carboxylicacid, 1-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylicacid, 1-amino-
• 1H-1,2,4-Triazole-3-carboxylicacid,1-amino-(9CI)
• AKOS006332559
• 1-AMINO-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
• SCHEMBL9789263
• 1-Amino-1H-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylicacid,1-amino-
• 142415-65-4

• Inchi： 1S/C3H4N4O2/c4-7-1-5-2(6-7)3(8)9/h1H,4H2,(H,8,9)
• InChI Key： GWWJHQADLZHJFV-UHFFFAOYSA-N
• SMILES： OC(C1N=CN(N)N=1)=O

Computed Properties

• Exact Mass: 128.03300
• Monoisotopic Mass: 128.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 94.03000
• LogP: -0.72870